Di-tert-Butyl 1H-indole-1,5-dicarboxylate
Overview
Description
Di-tert-Butyl 1H-indole-1,5-dicarboxylate is a chemical compound with the molecular formula C18H23NO4 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of 18 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . The molecular weight is 317.38 .Physical and Chemical Properties Analysis
This compound is a compound that should be stored sealed in dry conditions at 2-8°C . Unfortunately, the boiling point is not specified .Properties
IUPAC Name |
ditert-butyl indole-1,5-dicarboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO4/c1-17(2,3)22-15(20)13-7-8-14-12(11-13)9-10-19(14)16(21)23-18(4,5)6/h7-11H,1-6H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCGMOCMONKUARE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC2=C(C=C1)N(C=C2)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20743386 |
Source
|
| Record name | Di-tert-butyl 1H-indole-1,5-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20743386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
866587-85-1 |
Source
|
| Record name | Di-tert-butyl 1H-indole-1,5-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20743386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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